![molecular formula C13H14FN3O4S B2419059 N-(6-ethoxypyrimidin-4-yl)-3-fluoro-4-methoxybenzenesulfonamide CAS No. 1396583-16-6](/img/structure/B2419059.png)
N-(6-ethoxypyrimidin-4-yl)-3-fluoro-4-methoxybenzenesulfonamide
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Description
N-(6-ethoxypyrimidin-4-yl)-3-fluoro-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C13H14FN3O4S and its molecular weight is 327.33. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Characterization and Antagonism
One significant area of application involves the pharmacological characterization of similar compounds as selective endothelin receptor antagonists. For instance, studies have demonstrated the synthesis and pharmacological evaluation of derivatives like YM598, which exhibits potent and selective antagonism towards endothelin ET(A) receptors. Such compounds inhibit endothelin-1-induced vasoconstriction and have potential therapeutic applications in managing conditions such as hypertension and vascular disorders (Yuyama et al., 2003).
Chemical Synthesis and Reactivity
Research has also focused on the synthesis and reactivity of pyrimidine derivatives for various applications, including the development of new fluorination methods. For example, a study on the direct fluorination of 4,6-disubstituted 2-aminopyrimidines highlights innovative approaches to incorporating fluorine atoms into pyrimidine rings, facilitating the development of compounds with enhanced pharmacological properties (Wang et al., 2017).
Molecular Dynamics and Quantum Chemical Studies
The understanding of molecular interactions and the prediction of inhibition efficiencies have been enhanced through quantum chemical calculations and molecular dynamics simulations. Studies involving piperidine derivatives related to N-(6-ethoxypyrimidin-4-yl)-3-fluoro-4-methoxybenzenesulfonamide have provided insights into their adsorption behaviors and corrosion inhibition properties, demonstrating the compound's potential in materials science and engineering applications (Kaya et al., 2016).
Anticancer Activity
The exploration of sulfonamide derivatives, including those structurally related to the compound , has shown promising anticancer activities. Novel aminothiazole-paeonol derivatives have been synthesized and evaluated for their effectiveness against various cancer cell lines, indicating the potential of these compounds as lead agents in cancer therapy (Tsai et al., 2016).
Environmental Degradation Studies
Additionally, the degradation behavior of related sulfonylurea herbicides in environmental contexts, such as flooded soil, has been studied to understand their breakdown and metabolism. This research is vital for assessing the environmental impact of these compounds and their suitability for agricultural use (Kim et al., 2003).
Properties
IUPAC Name |
N-(6-ethoxypyrimidin-4-yl)-3-fluoro-4-methoxybenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3O4S/c1-3-21-13-7-12(15-8-16-13)17-22(18,19)9-4-5-11(20-2)10(14)6-9/h4-8H,3H2,1-2H3,(H,15,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMJKFUUABJEHCD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=NC(=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.